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Compound of Interest

Compound Name: Epi 001,epi001
Cat. No.: B12818080
Get Quote

Abstract & Scientific Rationale

EPI-001 is a first-in-class small molecule inhibitor that targets the N-terminal domain (NTD) of
the androgen receptor (AR).[1] Unlike conventional antiandrogens (e.g., enzalutamide,
bicalutamide) that target the C-terminal ligand-binding domain (LBD), EPI-001 covalently binds
to the Tau-5 region of the NTD. This uniqgue mechanism allows it to block AR transcriptional
activity even in the presence of constitutively active AR splice variants (e.g., AR-V7) that lack
the LBD—a primary driver of Castration-Resistant Prostate Cancer (CRPC).

This guide provides a standardized, field-validated protocol for the formulation and
administration of EPI-001 in murine models. It addresses the compound's specific
physicochemical challenges, particularly its hydrophobicity and metabolic instability, to ensure
reproducible in vivo data.

Compound Properties & Formulation Strategy

Physicochemical Profile[1]

o Chemical Name: 3-(4-(2-(4-(3-chloro-2-hydroxypropoxy)phenyl)propan-2-
yl)phenoxy)propane-1,2-diol
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Class: Bisphenol A Diglycidyl Ether (BADGE) derivative.

Molecular Weight: 394.89 g/mol .[1]

Solubility: Poor in water; Soluble in DMSO (>20 mg/mL) and Ethanol.

Stability: EPI-001 contains a chlorohydrin moiety that can convert to an epoxide in vivo,
which is reactive. Fresh preparation of dosing solutions is critical.

Vehicle Selection (The "Senior Scientist" Insight)

EPI-001 is highly hydrophobic. Using 100% DMSO is toxic to mice. A co-solvent system or
suspension is required.[2]

e For Intravenous (IV) Injection: We utilize a co-solvent system of DMSO, Tween 80, and
Saline to maintain solubility while minimizing hemolysis and phlebitis.

e For Oral Gavage (PO): A suspension in Carboxymethylcellulose (CMC) is preferred for
higher dosing volumes and reduced vehicle toxicity over chronic schedules.

Formulation Protocols
Reagent Preparation
¢ Vehicle A (IV Administration): 5% DMSO / 5% Tween 80 / 90% Sterile Saline (0.9% NacCl).

e Vehicle B (Oral Administration): 0.5% Carboxymethylcellulose (CMC) + 0.1% Tween 80 in
ddH20.

Protocol: Preparation of 50 mg/kg Dosing Solution (1V)

Target Concentration: 5 mg/mL (assuming 10 mL/kg dosing volume).
e Weigh: Accurately weigh 10 mg of EPI-001 powder.

o Dissolve (Stock): Add 100 pL of 100% sterile DMSO. Vortex vigorously until completely
dissolved.[3] Note: Sonicate for 30 seconds if particles persist.

e Add Surfactant: Add 100 pL of Tween 80 to the DMSO stock. Vortex gently to mix.
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¢ Dilute: Slowly add 1.8 mL of warm (37°C) sterile saline dropwise while vortexing.

o Critical Step: Adding saline too fast can cause irreversible precipitation. If cloudiness
occurs, sonicate immediately.

« Filter: Pass through a 0.22 um PES syringe filter (optional, but recommended for IV; account

for volume loss).

Mechanism of Action & Experimental Logic

The following diagram illustrates the unique intervention point of EPI-001 compared to standard

therapies.
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Figure 1: Mechanism of Action.[1][4][5][6][7][8][9] EPI-001 bypasses the LBD resistance
mechanism by targeting the NTD directly.
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In Vivo Administration Protocols
Dosage Standards

High Dose | Resistant
Parameter Standard Protocol

Models
Dose 50 mg/kg 80 - 100 mg/kg
Route Intravenous (IV) or Oral (PO) Oral Gavage (PO)
Frequency Once Daily (QD) Once Daily (QD)
Duration 14 - 21 Days Up to 28 Days
Volume 10 mL/kg (e.g., 200 pL for 20g 10 milkg

mouse)

Note: 50 mg/kg is the established efficacious dose for LNCaP xenografts (Andersen et al.,
2010).

. 2. Prepare Fresh . 4. Administration .
1. Weigh Mouse Vehicle + EPI-001 3._ Restrain Mouse 3 (IV: Slow bolus) 5. Monitor
(Calculate Volume) (Max 30 mins prior) (Tail Access or Scruff) (PO: Gavage) (1hr post-dose)
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Figure 2: Daily Experimental Workflow.

Detailed Step-by-Step Procedure
Protocol A: Intravenous Injection (Tail Vein)

Best for: Initial pharmacokinetic (PK) studies or short-term efficacy (7-14 days).

o Warm the Mice: Place mice in a heating chamber or under a heat lamp for 5-10 minutes to
dilate tail veins.

o Load Syringe: Draw up the specific volume (e.g., 200 L) of the 5% DMSO/Tween/Saline
formulation into a 1mL syringe with a 27G or 29G needle. Ensure no air bubbles.
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e Restrain: Place mouse in a restrainer.
« Inject: Clean tail with alcohol. Insert needle bevel-up into the lateral tail vein.

o Check: A proper IV injection will show the vein clearing (becoming transparent) as the fluid
enters. If a "bleb" (bump) forms, you are subcutaneous (SC)—stop immediately.

o Hemostasis: Apply gentle pressure to the injection site for 30 seconds to stop bleeding.

Protocol B: Oral Gavage

Best for: Long-term efficacy studies (>14 days) and minimizing stress.

Formulation: Use the CMC/Tween suspension. Ensure the suspension is uniform; vortex
immediately before drawing into the syringe.

o Load Syringe: Use a 1mL syringe with a standard gavage needle (20G or 22G bulb-tipped).
o Restrain: Scruff the mouse firmly to immobilize the head and straighten the esophagus.

 Insert: Gently pass the gavage needle along the roof of the mouth and down the esophagus.
Do not force.

» Dispense: Depress plunger smoothly.

e Return: Return mouse to cage and monitor for 5 minutes (signs of aspiration: gasping, blue
extremities).

Troubleshooting & Critical Control Points
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Issue Probable Cause Corrective Action

Add saline dropwise to the

S ) Saline added too quickly to DMSO/Tween mix while
Precipitation in Syringe ) )
DMSO stock. vortexing. Keep solution warm
(37°C).

Ensure needle is fully in the

_ _ Extravasation of DMSO vein. If SC injection occurs,
Tail Necrosis (IV) ) o
vehicle. stop. Do not inject >10%
DMSO IV.

o ] Switch to Oral Gavage with
] Drug toxicity or Vehicle ) )
Weight Loss (>15%) ) CMC vehicle. Provide gel
intolerance. ]
food/hydration support.

) N ) Prepare fresh daily. Do not
. Drug instability (Epoxide
Inconsistent Tumor Data ) store formulated EPI-001
formation). ) )
solution overnight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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